Cas no 1121585-22-5 (5-Fluoro-2-nitrobenzene-1,3-diol)

5-Fluoro-2-nitrobenzene-1,3-diol is a fluorinated nitrobenzene derivative characterized by the presence of hydroxyl and nitro functional groups on a benzene ring. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The electron-withdrawing effects of the nitro and fluoro groups enhance reactivity in nucleophilic substitution and other transformations, while the hydroxyl groups offer sites for further functionalization. Its structural features make it useful for constructing complex heterocyclic frameworks. Careful handling is required due to its potential sensitivity to light, heat, and reactive conditions.
5-Fluoro-2-nitrobenzene-1,3-diol structure
1121585-22-5 structure
Product Name:5-Fluoro-2-nitrobenzene-1,3-diol
CAS No:1121585-22-5
MF:C6H4FNO4
MW:173.098665237427
CID:1040345
PubChem ID:45108194
Update Time:2025-10-17

5-Fluoro-2-nitrobenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoro-2-nitrobenzene-1,3-diol
    • 4-fluoro-2,6-dihydroxynitrobenzene
    • 4-fluoro-2-6-dihydroxynitrobenzene
    • AK-87489
    • ANW-65839
    • CTK8C1073
    • PF10364
    • SBB065003
    • CS-0367086
    • SCHEMBL19306636
    • DB-024344
    • 1121585-22-5
    • DTXSID70668232
    • AKOS006308474
    • MDL: MFCD11111775
    • Inchi: 1S/C6H4FNO4/c7-3-1-4(9)6(8(11)12)5(10)2-3/h1-2,9-10H
    • InChI Key: FOOSVTRRNLPPCR-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=C(C=1)O)[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 173.01243577g/mol
  • Monoisotopic Mass: 173.01243577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 86.3Ų

Experimental Properties

  • Density: 1.691±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 262.9±35.0 ºC (760 Torr),
  • Flash Point: 112.8±25.9 ºC,
  • Solubility: Slightly soluble (1.3 g/l) (25 º C),

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